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Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804

An In-Depth Technical Guide to Alexitol Sodium

This technical guide provides a comprehensive overview of Alexitol sodium, a complex
inorganic-organic compound. It is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its chemical structure, physicochemical
properties, and synthesis.

Chemical Structure and Identification

Alexitol sodium is a complex ionic species identified as a sodium polyhydroxyaluminium
monocarbonate hexitol complex.[1][2] The hexitol component is typically sorbitol or mannitol.[1]
The structure consists of a central aluminum atom coordinated with hydroxide and carbonate
ions, which is then complexed with a hexitol molecule and a sodium ion.[1]

Molecular Formula: C7H1sAINaO1o0* or CeH1406-CO3-Al-Na-HO[1][3]

SMILES Notation: C(C(C(C(C(C0O)0)0)0O)0O)0.C(=0O)([O-])[O-].[OH-].[Na+].[Al+3][1][4]
InChl Key: KFVBMBOOLFSJHV-UHFFFAOY SA-K[1][4]

IUPAC Name: aluminum;sodium;hexane-1,2,3,4,5,6-hexol;carbonate;hydroxide[4]

Physicochemical Properties

Alexitol sodium is a tasteless and odorless powder.[1][2] It is known for its stability, allowing
for indefinite storage at normal temperatures without apparent physical or chemical changes.[1]
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[2]

Property Value Source
CAS Registry Number 66813-51-2 [1112][5]
Molecular Weight ~309.16 g/mol [1]14]
Appearance Tasteless, odorless powder [1112]

- Practically insoluble in water;
Solubility _ o _ [1][2]
readily soluble in dilute acids

- Decomposes without melting
Thermal Stability ) [11[2]
upon strong heating

Experimental Protocols

The synthesis of Alexitol sodium is a sequential process involving the reaction of aluminum
hydroxide with a hexitol in the presence of sodium carbonate.[1]

Materials:

Aluminum hydroxide [Al(OH)s]

Hexitol (e.g., sorbitol or mannitol)

Sodium carbonate (Na2CO3)

Aqueous medium

Procedure:

e Mixing: An aqueous slurry is prepared by combining aluminum hydroxide, the chosen hexitol,
and sodium carbonate. Thorough mixing is crucial to ensure a homogeneous distribution of
the reactants.[1]

e Heating: The mixture is then heated. This provides the necessary activation energy to
facilitate the complexation and neutralization reactions, leading to the formation of the
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sodium polyhydroxyaluminium monocarbonate hexitol complex.[1]

» Crystallization and Precipitation Control: The control of crystallization and precipitation is a
critical step that directly impacts the purity and stability of the final product. Specific
parameters for this step are often proprietary but are essential for achieving the desired
solid-state properties.[1]

The chemical structure of Alexitol sodium is typically confirmed using a combination of
spectroscopic and analytical techniques.[1]

¢ Proton Nuclear Magnetic Resonance (*H NMR): This technique is used to identify the
chemical environment of the hydrogen atoms within the hexitol component of the complex.
The resulting spectra show complex multiplets corresponding to the various C-H protons of
the sugar alcohol backbone.[1]

Diagrams

The following diagram illustrates the general workflow for the synthesis of Alexitol sodium.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1516804
https://www.benchchem.com/product/b1516804
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804
https://www.benchchem.com/product/b1516804
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Aluminum Hydroxide Hexitol (Sorbitol/Mannitol) Sodium Carbonate Aqueous Medium

Process

Homogeneous Mixing

Provides activation energy

Complexation reaction

Progluct
\ A

Alexitol Sodium

Click to download full resolution via product page

Caption: Synthesis workflow of Alexitol sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. benchchem.com [benchchem.com]

o 2. Alexitol Sodium [drugfuture.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1516804?utm_src=pdf-body-img
https://www.benchchem.com/product/b1516804?utm_src=pdf-body
https://www.benchchem.com/product/b1516804?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1516804
https://www.drugfuture.com/chemdata/alexitol-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. ALEXITOL SODIUM [drugfuture.com]

4. Alexitol sodium | C7H15AINaO10+ | CID 91663271 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. CAS Common Chemistry [commonchemistry.cas.org]

To cite this document: BenchChem. [what is the chemical structure of Alexitol sodium].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1516804#what-is-the-chemical-structure-of-alexitol-
sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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